4-Amino-2,3-dimethylbenzonitrile

• Molecular Formula: C9H10N2
• Molecular Weight: 146.19 g/mol
• IUPAC Name: 4-amino-2,3-dimethylbenzonitrile
• InChI: InChI=1S/C9H10N2/c1-6-7(2)9(11)4-3-8(6)5-10/h3-4H,11H2,1-2H3
• InChI Key: RZLGAKPHIWIALW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1C)N)C#N

Description

4-Amino-2,3-dimethylbenzonitrile is a useful research compound. Its molecular formula is C9H10N2 and its molecular weight is 146.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Tin dichloride (12.24 g, 54.2 mmol) was added to a solution of 2,3-dimethyl-4-nitrobenzonitrile (2.73 g, 15.5 mmol) in ethanol (94 ml) at room temperature, and the reaction was carried out for 5 hours under reflux conditions. After cooling, the reaction mixture was concentrated, and the resulting residue was diluted with ethyl acetate and then washed with a saturated aqueous sodium hydrogencarbonate solution. After the insoluble material was filtered off, the filtrate was separated and the organic layer was washed with a saturated aqueous sodium chloride solution. The organic layer was dried over magnesium sulfate and distilled to remove the solvent, whereby 4-amino-2,3-dimethylbenzonitrile (2.12 g, 93.6%) was obtained.